Cas no 52722-53-9 (1,3-Benzenediol,4-[2-(2-pyridinyl)diazenyl]-, sodium salt (1:2))

• Product Name: 1,3-Benzenediol,4-[2-(2-pyridinyl)diazenyl]-, sodium salt (1:2)
• CAS No: 52722-53-9
• MF: C₁₁H₇N₃Na₂O₂
• MW: 259.171723604202
• CID: 367733
• PubChem ID: 104300
• Update Time: 2025-04-19

1,3-Benzenediol,4-[2-(2-pyridinyl)diazenyl]-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-[2-(2-pyridinyl)diazenyl]-, sodium salt (1:2)
• 4-(2-PYRIDYLAZO)RESORCINOL
• (2-PyridylAzo)ResorcinolDisodiumSalt
• 3-benzenediol,4-(2-pyridinylazo)-disodiumsalt
• 4-(2-pyridylazo)-1,3-bis(sodiooxy)benzene
• Disodium 4-(2-pyridinylazo)-1,3-benzenediolate
• PAR
• 52722-53-9
• 1,3-Benzenediol, 4-(2-(2-pyridinyl)diazenyl)-, sodium salt (1:2)
• FT-0640099
• EINECS 258-131-6
• 1,3-Benzenediol, 4-(2-pyridinylazo)-, disodium salt
• DTXSID9068794
• 4-(2-Pyridylazo)resorcinol disodium salt hydrate
• disodium;4-(pyridin-2-yldiazenyl)benzene-1,3-diolate
• NSC 87878
• sodium (E)-4-(pyridin-2-yldiazenyl)benzene-1,3-bis(olate)
• A7821
• 4-(2-Pyridylazo)resorcinol disodium salt

• MDL： MFCD00065369
• Inchi： 1S/C11H9N3O2.2Na/c15-8-4-5-9(10(16)7-8)13-14-11-3-1-2-6-12-11;;/h1-7,15-16H;;/q;2*+1/p-2/b14-13+;;
• InChI Key： PLPXLPIVACDMSI-QDBORUFSSA-L
• SMILES： [Na+].[Na+].[O-]C1C=C(C=CC=1/N=N/C1C=CC=CN=1)[O-]

Computed Properties

• Exact Mass: 259.03300
• Monoisotopic Mass: 215.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: Not determined
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: powder
• Density: Not available
• Melting Point: 188 °C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.652
• PSA: 83.73000
• LogP: 3.78460
• Solubility: Not determined
• Vapor Pressure: Not available

1,3-Benzenediol,4-[2-(2-pyridinyl)diazenyl]-, sodium salt (1:2) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)